Cas no 176910-65-9 (Benzaldehyde,2-(1-propyn-1-yl)-)

Benzaldehyde,2-(1-propyn-1-yl)- structure
176910-65-9 structure
Product Name:Benzaldehyde,2-(1-propyn-1-yl)-
CAS No:176910-65-9
MF:C10H8O
MW:144.169922828674
CID:112497
PubChem ID:10877238
Update Time:2025-04-18

Benzaldehyde,2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(1-propyn-1-yl)-
    • 2-prop-1-ynylbenzaldehyde
    • Benzaldehyde,2-(1-propynyl)-(9CI)
    • 2-(1-Propyn-1-yl)-benzaldehyde
    • 2-(1-Propynyl)benzaldehyde
    • Benzaldehyde, 2-(1-propynyl)-
    • 176910-65-9
    • Benzaldehyde, 2-(1-propyn-1-yl)-
    • 2-(Prop-1-yn-1-yl)benzaldehyde
    • DTXSID30446699
    • Benzaldehyde, 2-(1-propynyl)- (9CI)
    • SCHEMBL9699037
    • Inchi: 1S/C10H8O/c1-2-5-9-6-3-4-7-10(9)8-11/h3-4,6-8H,1H3
    • InChI Key: XRLAHDHMINYOJS-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=CC=1C#CC

Computed Properties

  • Exact Mass: 144.05754
  • Monoisotopic Mass: 144.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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